2-(Naphthalen-1-yl)-1-(4-(thiazol-2-yloxy)-[1,4'-bipiperidin]-1'-yl)ethanone oxalate

• IUPAC Name: 2-naphthalen-1-yl-1-[4-[4-(1,3-thiazol-2-yloxy)piperidin-1-yl]piperidin-1-yl]ethanone;oxalic acid
• InChI: InChI=1S/C25H29N3O2S.C2H2O4/c29-24(18-20-6-3-5-19-4-1-2-7-23(19)20)28-13-8-21(9-14-28)27-15-10-22(11-16-27)30-25-26-12-17-31-25;3-1(4)2(5)6/h1-7,12,17,21-22H,8-11,13-16,18H2;(H,3,4)(H,5,6)
• InChI Key: ADMFBULCRXWXJO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2CCC(CC2)OC3=NC=CS3)C(=O)CC4=CC=CC5=CC=CC=C54.C(=O)(C(=O)O)O
• Molecular Formula: C27H31N3O6S
• Molecular Weight: 525.6 g/mol
• CAS No.: 2034246-97-2

Description

2-(Naphthalen-1-yl)-1-(4-(thiazol-2-yloxy)-[1,4'-bipiperidin]-1'-yl)ethanone oxalate is a useful research compound. Its molecular formula is C27H31N3O6S and its molecular weight is 525.62. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Applications

Naphthalene derivatives have been extensively studied for their pharmacological properties, including anticonvulsant activities. For instance, novel semicarbazones based on 1,3,4-oxadiazoles were synthesized to explore their potential as anticonvulsants, demonstrating significant activity in models of epilepsy. The study highlighted the importance of semicarbazone-based pharmacophoric models in designing compounds with enhanced anticonvulsant properties (Rajak et al., 2010). Additionally, naphthyl acetate derivatives were synthesized and evaluated for their anticonvulsant activities, with some showing promising results in delaying strychnine-induced seizures, indicating potential therapeutic applications (Ghareb et al., 2017).

Organic Synthesis and Chemical Properties

In the realm of organic synthesis, naphthalene derivatives serve as key intermediates for the synthesis of complex molecules. For example, the synthesis and reaction of naphthyl oxirane derivatives with various nucleophiles were explored for potential anticancer evaluations, showcasing the versatility of naphthalene frameworks in medicinal chemistry research (Gouhar & Raafat, 2015). Moreover, the photophysical properties of dihydroquinazolinone derivatives, incorporating naphthalene units, were studied, indicating applications in developing fluorescence-based probes and sensors (Pannipara et al., 2017).

Materials Science

Naphthalene derivatives also find applications in materials science, particularly in the synthesis of novel materials with unique optical and thermal properties. For instance, the synthesis of a heterocyclic compound incorporating a naphthalene moiety was reported, with studies on its optical and thermal properties, highlighting its potential use in material science applications (Shruthi et al., 2019).